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Compound of Interest

Compound Name: Trimidox hydrochloride

Cat. No.: B1662421 Get Quote

Introduction
Trimidox, a brand name for a veterinary medication, is a combination of trimethoprim and

sulfadoxine. However, the query for "Trimidox hydrochloride" most likely refers to the

hydrochloride salt of trimethoprim, a widely used bacteriostatic antibiotic. Trimethoprim

functions by inhibiting dihydrofolate reductase, an enzyme crucial for the synthesis of folic acid

in bacteria. This document provides detailed application notes and protocols for the preparation

and storage of trimethoprim hydrochloride stock solutions to ensure their stability and efficacy

for research purposes.

Data Presentation
Proper storage of trimethoprim hydrochloride is essential to maintain its chemical integrity and

biological activity. The following tables summarize the recommended storage conditions for the

solid compound and its stock solutions in various solvents.

Table 1: Recommended Storage Conditions for Solid Trimethoprim Hydrochloride

Parameter Recommendation

Temperature 4°C

Atmosphere Sealed container, protect from moisture

Light Protect from light
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Table 2: Recommended Storage Conditions for Trimethoprim Hydrochloride Stock Solutions

Solvent Concentration
Storage
Temperature

Duration

DMSO 50 mg/mL -80°C 6 months

DMSO 50 mg/mL -20°C 1 month

Oral Mix & Oral Mix

SF
10 mg/mL 4°C or 25°C Up to 92 days[1][2][3]

Table 3: Solubility of Trimethoprim and Trimethoprim Hydrochloride

Compound Solvent Solubility

Trimethoprim Hydrochloride DMSO ≥ 5 mg/mL (15.30 mM)[4]

Trimethoprim Ethanol Soluble[5]

Trimethoprim Water Sparingly soluble[5]

Trimethoprim

N,N-

dimethylacetamide:Propylene

glycol (52:48)

50 mg/mL[6]

Experimental Protocols
Protocol 1: Preparation of Trimethoprim Hydrochloride
Stock Solution in DMSO
Objective: To prepare a high-concentration stock solution of trimethoprim hydrochloride in

DMSO for long-term storage.

Materials:

Trimethoprim hydrochloride powder

Anhydrous DMSO (Dimethyl sulfoxide)
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Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the trimethoprim hydrochloride powder to room temperature before opening the

vial to prevent condensation.

Weigh the desired amount of trimethoprim hydrochloride powder in a sterile tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 50 mg/mL solution, add 1 mL of DMSO to 50 mg of powder).

Vortex the tube vigorously until the powder is completely dissolved. Gentle warming (up to

60°C) and sonication can be used to aid dissolution.[4]

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.

Label the tubes clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[4]

Protocol 2: Stability Testing of Trimethoprim
Hydrochloride Solutions
Objective: To determine the stability of a trimethoprim hydrochloride solution under specific

storage conditions.

Materials:

Prepared trimethoprim hydrochloride stock solution
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High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

Appropriate mobile phase and standards

Incubators or refrigerators set to the desired storage temperatures

Procedure:

Prepare a fresh stock solution of trimethoprim hydrochloride as described in Protocol 1.

Immediately after preparation (Time 0), take an aliquot of the solution and analyze its

concentration using a validated HPLC method.

Store the remaining aliquots under the desired conditions (e.g., 4°C, 25°C, protected from

light).

At specified time points (e.g., 1, 7, 14, 30, 60, and 90 days), retrieve an aliquot from each

storage condition.

Analyze the concentration of trimethoprim hydrochloride in each aliquot using the same

HPLC method.

Calculate the percentage of the initial concentration remaining at each time point. A solution

is generally considered stable if it retains >90-95% of its initial concentration.

Visually inspect the solutions for any signs of precipitation or color change at each time point.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of trimethoprim and a general

workflow for preparing and using stock solutions.
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Mechanism of Action of Trimethoprim

Bacterial Cell
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Caption: Mechanism of Action of Trimethoprim.
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Experimental Workflow for Stock Solution

Stock Solution Preparation

Experimental Application
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Caption: Experimental Workflow for Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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